1-{2-[2-(2,6-dimethylphenoxy)ethoxy]ethyl}pyrrolidine

• IUPAC Name: 1-[2-[2-(2,6-dimethylphenoxy)ethoxy]ethyl]pyrrolidine
• InChI: InChI=1S/C16H25NO2/c1-14-6-5-7-15(2)16(14)19-13-12-18-11-10-17-8-3-4-9-17/h5-7H,3-4,8-13H2,1-2H3
• InChI Key: RRGWPVWFWKTMKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCCOCCN2CCCC2
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol

Description

1-{2-[2-(2,6-dimethylphenoxy)ethoxy]ethyl}pyrrolidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMPEP and is a pyrrolidine analog of the popular drug, MDPV. DMPEP is a stimulant and has shown to have effects similar to other pyrrolidine analogs. The purpose of

Mechanism of Action

DMPEP is a stimulant that acts on the central nervous system by increasing the release of dopamine and norepinephrine. It has been shown to inhibit the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This increase in neurotransmitter concentration results in the stimulation of the brain, leading to increased alertness, focus, and energy.
Biochemical and Physiological Effects:
DMPEP has been shown to have several biochemical and physiological effects. It has been shown to increase locomotor activity in rodents, indicating its stimulant properties. DMPEP has also been shown to increase the release of dopamine and norepinephrine in the brain, leading to increased wakefulness and arousal. Additionally, DMPEP has been shown to increase heart rate and blood pressure, indicating its potential cardiovascular effects.

Advantages and Limitations for Lab Experiments

DMPEP has several advantages and limitations for lab experiments. One advantage is its high potency, which allows for the use of smaller doses in experiments. DMPEP is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation is the lack of information on its long-term effects, making it difficult to use in chronic studies. Additionally, DMPEP has not been extensively studied in humans, making it difficult to extrapolate its effects to humans.

Future Directions

There are several future directions for the study of DMPEP. One direction is the investigation of its potential therapeutic applications. DMPEP has been shown to have stimulant properties, and its effects on dopamine and norepinephrine transporters suggest that it may be useful in the treatment of attention deficit hyperactivity disorder (ADHD) and other disorders characterized by deficits in these neurotransmitters. Another direction is the investigation of its potential adverse effects, particularly its cardiovascular effects. Further studies are needed to determine the long-term effects of DMPEP and its potential for abuse.
Conclusion:
In conclusion, DMPEP is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method is simple, and it has been used in several scientific studies to investigate its effects on dopamine and norepinephrine transporters. DMPEP has several advantages and limitations for lab experiments, and there are several future directions for its study. Further research is needed to determine its potential therapeutic applications and adverse effects.

Synthesis Methods

DMPEP can be synthesized using a simple method that involves the reaction of 2-(2,6-dimethylphenoxy)ethanol with pyrrolidine in the presence of a strong acid catalyst. The reaction takes place at room temperature and the yield of DMPEP is usually high. This synthesis method has been used by several researchers to obtain DMPEP for their studies.

Scientific Research Applications

DMPEP has been used in several scientific studies due to its potential applications. It has been used as a reference standard in analytical chemistry studies for the development of analytical methods for the detection of pyrrolidine analogs. DMPEP has also been used in pharmacological studies to investigate its effects on dopamine and norepinephrine transporters. Additionally, DMPEP has been used in toxicology studies to investigate its toxicity and potential adverse effects.